Cas no 1350475-35-2 (Diethyl 5,5-dicyanononanedioate)

Diethyl 5,5-dicyanononanedioate structure
1350475-35-2 structure
Product Name:Diethyl 5,5-dicyanononanedioate
CAS No:1350475-35-2
MF:C15H22N2O4
MW:294.346184253693
CID:1091030
PubChem ID:73554365
Update Time:2025-04-20

Diethyl 5,5-dicyanononanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 5,5-dicyanononanedioate
    • Diethyl5,5-dicyanononanedioate
    • DB-254441
    • 1350475-35-2
    • 1,9-DIETHYL 5,5-DICYANONONANEDIOATE
    • W10648
    • DTXSID701231819
    • 5,5-Dicyano-nonanedioic acid diethyl ester
    • Nonanedioic acid, 5,5-dicyano-, 1,9-diethyl ester
    • MDL: MFCD21362391
    • Inchi: 1S/C15H22N2O4/c1-3-20-13(18)7-5-9-15(11-16,12-17)10-6-8-14(19)21-4-2/h3-10H2,1-2H3
    • InChI Key: ZDVJFUYKTROELE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC(C#N)(C#N)CCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 294.15795719g/mol
  • Monoisotopic Mass: 294.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 100Ų

Diethyl 5,5-dicyanononanedioate Related Literature

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